molecular formula C8H11F3N2 B8664668 5-butyl-3-trifluoromethyl-1H-pyrazole CAS No. 122980-83-0

5-butyl-3-trifluoromethyl-1H-pyrazole

Cat. No. B8664668
CAS RN: 122980-83-0
M. Wt: 192.18 g/mol
InChI Key: QCOCVGBRVUAGQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-butyl-3-trifluoromethyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H11F3N2 and its molecular weight is 192.18 g/mol. The purity is usually 95%.
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properties

CAS RN

122980-83-0

Product Name

5-butyl-3-trifluoromethyl-1H-pyrazole

Molecular Formula

C8H11F3N2

Molecular Weight

192.18 g/mol

IUPAC Name

5-butyl-3-(trifluoromethyl)-1H-pyrazole

InChI

InChI=1S/C8H11F3N2/c1-2-3-4-6-5-7(13-12-6)8(9,10)11/h5H,2-4H2,1H3,(H,12,13)

InChI Key

QCOCVGBRVUAGQF-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=CC(=NN1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-Hexyne (3.37 mL, 29.4 mmol) in THF (30 mL) was added n-BuLi (2.78 M, 10.2 mL, 29.4 mmol). The solution was stirred at −78° C. for 30 minutes then CF3CO2Et (3.5 mL, 29.35 mL) and BF3—OEt2 were added successively. The reaction was further stirred at −78° C. for 2 h and was quenched with satd. NH4Cl. It was then warmed up to the room temperature. The THF was removed, the residue taken into ether, washed with saturated brine solution, dried over Na2SO4 and reduced. The crude product was then dissolved in benzene (25 mL) and hydrazine (29.4 mmol) was added. The reaction mixture was refluxed overnight, then cooled, the solvent evaporated, and the residue taken into CH2Cl2 (30 mL), washed with brine, dried over Na2SO4 and concentrated to give the title compound as colorless oil.
Quantity
3.37 mL
Type
reactant
Reaction Step One
Quantity
10.2 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
29.4 mmol
Type
reactant
Reaction Step Three

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